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Compound of Interest

Compound Name: MK-212 hydrochloride

Cat. No.: B7805018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended dosages and

experimental protocols for the use of MK-212 hydrochloride, a potent 5-HT2C receptor

agonist, in rodent studies. The information is intended to guide researchers in designing and

executing experiments to investigate the roles of the serotonin 2C receptor in various

physiological and behavioral processes.

Introduction
MK-212 hydrochloride (6-chloro-2-[1-piperazinyl]pyrazine hydrochloride) is a selective agonist

for the serotonin 5-HT2C receptor, with some activity at 5-HT2A receptors at higher

concentrations. It is a valuable pharmacological tool for elucidating the function of the 5-HT2C

receptor in the central nervous system. In rodent models, MK-212 has been utilized to study a

range of behaviors and physiological responses, including anxiety, feeding, and hormonal

secretion.[1][2][3]

Data Presentation: Recommended Dosages
The appropriate dosage of MK-212 hydrochloride can vary significantly depending on the

rodent species, the research application, and the route of administration. The following tables

summarize typical dosage ranges reported in the literature.

Table 1: Recommended Dosages of MK-212 Hydrochloride for Mouse Studies
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Research
Application

Route of
Administration

Dosage Range
(mg/kg)

Key Findings

Anxiety Intraperitoneal (i.p.) 0.1 - 0.2

Reduced anxiety-like

behavior without

affecting motor

activity.[4]

Motor Activity & Stress

Response
Intraperitoneal (i.p.) 0.5 - 1.0

Reduced motor

activity and increased

blood corticosterone

levels.[4][5]

Table 2: Recommended Dosages of MK-212 Hydrochloride for Rat Studies

Research
Application

Route of
Administration

Dosage Range
(mg/kg)

Key Findings

Anxiety Intraperitoneal (i.p.) 1.0 - 4.0

Dose-dependent

effects on anxiety-like

behavior in the

elevated plus-maze.

Higher doses (4.0

mg/kg) can suppress

motor activity.[1]

Feeding Behavior Intraperitoneal (i.p.) 1.5 (ED50) - 5.0
Reduces food intake.

[2][6]

Maternal Behavior Intraperitoneal (i.p.) 0.5 - 2.0

Dose-dependently

disrupts pup retrieval,

licking, and nursing.[7]

Hormonal Response Not Specified Not Specified

Increases plasma

ACTH concentration.

[3]
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The following are detailed methodologies for key experiments cited in the literature.

Protocol 1: Evaluation of Anxiolytic/Anxiogenic-like
Effects in Mice
Objective: To assess the effect of MK-212 on anxiety-like behavior using the elevated plus-

maze (EPM) test.

Materials:

MK-212 hydrochloride

Sterile saline solution (0.9% NaCl)

Elevated plus-maze apparatus

Male mice (e.g., C57BL/6)

Syringes and needles for intraperitoneal injection

Procedure:

Drug Preparation: Dissolve MK-212 hydrochloride in sterile saline to the desired

concentrations (e.g., 0.1, 0.2, 0.5, and 1.0 mg/ml).

Animal Handling and Acclimation: House mice in a controlled environment (temperature,

humidity, light/dark cycle) for at least one week before the experiment. Handle the mice for

several days prior to testing to reduce stress.

Drug Administration: Administer MK-212 solution or vehicle (saline) via intraperitoneal (i.p.)

injection at a volume of 10 ml/kg body weight.

Behavioral Testing:

30 minutes after injection, place the mouse in the center of the elevated plus-maze, facing

an open arm.

Allow the mouse to explore the maze for 5 minutes.
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Record the number of entries into and the time spent in the open and closed arms using

an automated tracking system or by a trained observer blind to the treatment groups.

Data Analysis:

Calculate the percentage of open arm entries ((open arm entries / total arm entries) x

100).

Calculate the percentage of time spent in the open arms ((time in open arms / total time) x

100).

Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc

tests). An increase in open arm exploration is indicative of an anxiolytic effect, while a

decrease suggests an anxiogenic effect.

Protocol 2: Investigation of Anorexigenic Effects in Rats
Objective: To determine the effect of MK-212 on food intake in food-deprived rats.

Materials:

MK-212 hydrochloride

Sterile saline solution (0.9% NaCl)

Standard rat chow

Male rats (e.g., Wistar or Sprague-Dawley)

Metabolic cages or standard cages with food hoppers

Syringes and needles for intraperitoneal injection

Procedure:

Drug Preparation: Prepare MK-212 solutions in sterile saline as described in Protocol 1.

Animal Handling and Food Deprivation: Acclimate rats to individual housing and the specific

feeding schedule. Prior to the experiment, food-deprive the rats for a set period (e.g., 18-24
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hours) with free access to water.

Drug Administration: Inject rats intraperitoneally with MK-212 or vehicle.

Measurement of Food Intake:

30 minutes post-injection, provide a pre-weighed amount of standard chow.

Measure food consumption at regular intervals (e.g., 1, 2, 4, and 24 hours) by weighing

the remaining food and any spillage.

Data Analysis:

Calculate the cumulative food intake at each time point.

Analyze the data using appropriate statistical methods (e.g., repeated measures ANOVA)

to compare the effects of different doses of MK-212 with the vehicle control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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